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Compound of Interest

Compound Name: (Rac)-IBT6A hydrochloride

Cat. No.: B1150043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

(Rac)-IBT6A hydrochloride, a racemic impurity of the potent Bruton's tyrosine kinase (Btk)

inhibitor, Ibrutinib. Adherence to these guidelines is essential to ensure personnel safety and

mitigate environmental impact.

Hazard Identification and Classification
(Rac)-IBT6A hydrochloride is a research chemical and should be handled with care. As a

derivative of Ibrutinib, it is prudent to assume a similar hazard profile. The following table

summarizes the potential hazards based on the Safety Data Sheet (SDS) for Ibrutinib.
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4
H302: Harmful if swallowed.[1]

[2]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[1]

[2][3]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[1][2][3]

Reproductive Toxicity 1A/1B
H360: May damage fertility or

the unborn child.[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[1][2][3]

Carcinogenicity 2
H351: Suspected of causing

cancer.[2]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure.[2]

Hazardous to the Aquatic

Environment (Chronic)
1

H410: Very toxic to aquatic life

with long lasting effects.[2]

Personal Protective Equipment (PPE)
Due to the potent nature of this compound, a comprehensive PPE strategy is mandatory to

prevent exposure through inhalation, skin contact, or ingestion.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves should

be worn. Double gloving is

recommended.[4]

Eye Protection
Safety glasses with side

shields or goggles

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[5]

Skin and Body Protection Laboratory coat

A disposable gown or coverall

is recommended for extensive

handling.[6]

Respiratory Protection
NIOSH/MSHA approved

respirator

An N95 or higher-rated

respirator should be used,

especially when handling the

powder form, to avoid dust

inhalation.[5][6]

Experimental Protocols: Safe Handling and Disposal
Engineering Controls:

Work with (Rac)-IBT6A hydrochloride should be conducted in a designated area, such as a

certified chemical fume hood or a glove box, to minimize inhalation exposure.[7]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[5]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by lining it with absorbent, disposable material.

Weighing: If working with the solid form, weigh the compound in a fume hood on a tared

weigh paper or in a suitable container. Use anti-static measures to prevent dispersal of the

powder.
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Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

splashing. If using a volatile solvent, ensure adequate ventilation.

Post-Handling: After handling, decontaminate all surfaces and equipment. Remove and

dispose of PPE in a designated waste container. Wash hands thoroughly with soap and

water.[1]

Disposal Plan: All waste containing (Rac)-IBT6A hydrochloride is considered hazardous

waste and must be disposed of accordingly.

Solid Waste: Collect all solid waste, including contaminated PPE, weigh papers, and empty

containers, in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing the compound in a labeled, sealed, and

chemically resistant container.

Neutralization (for acidic waste): As a hydrochloride salt, aqueous waste solutions will be

acidic. Neutralize with a suitable base (e.g., sodium bicarbonate) to a pH between 6 and 8

before collection for disposal.[4][8] This should be done in a fume hood with appropriate

monitoring.

Waste Pickup: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety (EHS) office or a licensed chemical waste disposal

company. Do not pour chemical waste down the drain.[9][10]

Visualized Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

(Rac)-IBT6A hydrochloride.
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Caption: Workflow for safe handling and disposal of (Rac)-IBT6A hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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